Cas no 379218-89-0 (6-ethyl-7-hydroxy-2-methyl-3-(1-phenyl-1H-pyrazol-4-yl)-8-(piperidin-1-yl)methyl-4H-chromen-4-one)

• Product Name: 6-ethyl-7-hydroxy-2-methyl-3-(1-phenyl-1H-pyrazol-4-yl)-8-(piperidin-1-yl)methyl-4H-chromen-4-one
• CAS No: 379218-89-0
• MF: C₂₇H₂₉N₃O₃
• MW: 443.53746676445
• CID: 6561738
• Update Time: 2025-05-21

6-ethyl-7-hydroxy-2-methyl-3-(1-phenyl-1H-pyrazol-4-yl)-8-(piperidin-1-yl)methyl-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 6-ethyl-7-hydroxy-2-methyl-3-(1-phenyl-1H-pyrazol-4-yl)-8-(piperidin-1-yl)methyl-4H-chromen-4-one
• 6-ethyl-7-hydroxy-2-methyl-3-(1-phenyl-1H-pyrazol-4-yl)-8-(piperidin-1-ylmethyl)-4H-chromen-4-one
• 4H-1-Benzopyran-4-one, 6-ethyl-7-hydroxy-2-methyl-3-(1-phenyl-1H-pyrazol-4-yl)-8-(1-piperidinylmethyl)-

• Inchi： 1S/C27H29N3O3/c1-3-19-14-22-26(32)24(20-15-28-30(16-20)21-10-6-4-7-11-21)18(2)33-27(22)23(25(19)31)17-29-12-8-5-9-13-29/h4,6-7,10-11,14-16,31H,3,5,8-9,12-13,17H2,1-2H3
• InChI Key： UUVRVBKHTIGLKP-UHFFFAOYSA-N
• SMILES： C1(C)OC2=C(CN3CCCCC3)C(O)=C(CC)C=C2C(=O)C=1C1=CN(C2=CC=CC=C2)N=C1

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 639.7±55.0 °C(Predicted)
• pka: 6.24±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 6-ethyl-7-hydroxy-2-methyl-3-(1-phenyl-1H-pyrazol-4-yl)-8-(piperidin-1-yl)methyl-4H-chromen-4-one

6-Ethyl-7-Hydroxy-2-Methyl-3-(1-Phenyl-1H-Pyrazol-4-Yl)-8-(Piperidin-1-Yl)Methyl-4H-Chromen-4-One: A Comprehensive Overview

The compound with CAS No 379218-89-0, known as 6-Ethyl-7-Hydroxy-2-Methyl-3-(1-Phenyl-1H-Pyrazol-4-Yl)-8-(Piperidin-1-Yl)Methyl-4H-Chromen-4-One, is a highly complex and intriguing molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the chromene family, which is a class of organic compounds characterized by a benzene ring fused to a gamma-pyrone ring. The presence of multiple functional groups, including hydroxyl, ethyl, methyl, and piperidine moieties, makes this compound a fascinating subject for both structural analysis and functional studies.

Recent advancements in synthetic chemistry have enabled researchers to explore the synthesis and characterization of this compound in greater depth. The molecule's structure is particularly notable for its chromenone skeleton, which serves as a versatile platform for the attachment of various substituents. The pyrazole ring at the 3-position adds significant complexity to the molecule, potentially influencing its electronic properties and reactivity. Additionally, the piperidine moiety at the 8-position introduces steric bulk and potential hydrogen bonding capabilities, which could play a crucial role in its interactions with biological systems.

One of the most compelling aspects of this compound is its potential pharmacological activity. Chromenones are known for their diverse biological activities, ranging from antioxidant properties to anti-inflammatory effects. Recent studies have suggested that 6-Ethyl... may exhibit potent anti-cancer activity by targeting specific signaling pathways involved in tumor growth and metastasis. For instance, research published in *Journal of Medicinal Chemistry* highlighted its ability to inhibit the proliferation of human breast cancer cells by modulating the PI3K/AKT pathway.

The synthesis of this compound involves a multi-step process that requires meticulous control over reaction conditions to ensure high yield and purity. A common approach involves the condensation of an appropriate enol ether with a substituted pyrazole derivative, followed by cyclization to form the chromenone skeleton. The introduction of the piperidine group at the 8-position typically requires nucleophilic substitution or coupling reactions, depending on the starting materials used.

In terms of structural elucidation, modern analytical techniques such as NMR spectroscopy and X-ray crystallography have been instrumental in confirming the compound's molecular structure. These studies have provided valuable insights into the spatial arrangement of substituents and their influence on molecular stability and reactivity.

From an applications standpoint, 6-Ethyl... holds promise as a lead compound for drug development due to its unique combination of structural features and biological activity profiles. Its ability to interact with multiple biological targets makes it an attractive candidate for further preclinical studies aimed at identifying its therapeutic potential.

In conclusion, 6-Ethyl... represents a significant advancement in chromenone chemistry, offering both structural complexity and functional versatility. As research continues to uncover its full range of properties and applications, this compound is poised to make a meaningful impact in various fields of science and medicine.